Cas no 1647220-73-2 (N-{4-[(4-bromophenyl)sulfanyl]phenyl}-4-[(prop-2-enamido)methyl]benzamide)

• Product Name: N-{4-[(4-bromophenyl)sulfanyl]phenyl}-4-[(prop-2-enamido)methyl]benzamide
• CAS No: 1647220-73-2
• MF: C₂₃H₁₉BrN₂O₂S
• MW: 467.378163576126
• CID: 6295713
• PubChem ID: 52730897
• Update Time: 2025-10-18

N-{4-[(4-bromophenyl)sulfanyl]phenyl}-4-[(prop-2-enamido)methyl]benzamide Chemical and Physical Properties

Names and Identifiers

• N-{4-[(4-bromophenyl)sulfanyl]phenyl}-4-[(prop-2-enamido)methyl]benzamide
• EN300-26581906
• 1647220-73-2
• N-[4-(4-bromophenyl)sulfanylphenyl]-4-[(prop-2-enoylamino)methyl]benzamide
• AKOS034586463
• Z786037790

• Inchi： 1S/C23H19BrN2O2S/c1-2-22(27)25-15-16-3-5-17(6-4-16)23(28)26-19-9-13-21(14-10-19)29-20-11-7-18(24)8-12-20/h2-14H,1,15H2,(H,25,27)(H,26,28)
• InChI Key： VMJLISRJFZSFMQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)SC1C=CC(=CC=1)NC(C1C=CC(=CC=1)CNC(C=C)=O)=O

Computed Properties

• Exact Mass: 466.03506g/mol
• Monoisotopic Mass: 466.03506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 83.5Ų

Additional information on N-{4-[(4-bromophenyl)sulfanyl]phenyl}-4-[(prop-2-enamido)methyl]benzamide

N-{4-[(4-bromophenyl)sulfanyl]phenyl}-4-[(prop-2-enamido)methyl]benzamide (CAS No. 1647220-73-2): A Comprehensive Overview

N-{4-[(4-bromophenyl)sulfanyl]phenyl}-4-[(prop-2-enamido)methyl]benzamide (CAS No. 1647220-73-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is characterized by its unique structural features, which include a bromophenyl sulfanyl group and a prop-2-enamido moiety. These functional groups contribute to the compound's potential biological activities and therapeutic applications.

The bromophenyl sulfanyl group in N-{4-[(4-bromophenyl)sulfanyl]phenyl}-4-[(prop-2-enamido)methyl]benzamide plays a crucial role in its chemical reactivity and biological interactions. Bromine, being a halogen, can influence the electronic properties of the molecule, potentially enhancing its binding affinity to specific protein targets. The sulfanyl group, on the other hand, can participate in various chemical reactions, such as nucleophilic substitution and oxidation, which are important for understanding the compound's stability and reactivity in biological systems.

The prop-2-enamido moiety is another key structural feature of this compound. This functional group is known for its ability to form hydrogen bonds and participate in π-stacking interactions, which are essential for molecular recognition and binding processes. In the context of drug design, the prop-2-enamido group can be modified to optimize the compound's pharmacokinetic properties, such as solubility, permeability, and metabolic stability.

Recent studies have explored the potential therapeutic applications of N-{4-[(4-bromophenyl)sulfanyl]phenyl}-4-[(prop-2-enamido)methyl]benzamide in various disease models. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are key mediators of inflammation. This suggests that N-{4-[(4-bromophenyl)sulfanyl]phenyl}-4-[(prop-2-enamido)methyl]benzamide may have potential as an anti-inflammatory agent for treating conditions like rheumatoid arthritis and inflammatory bowel disease.

Another promising application of this compound is in cancer therapy. Preclinical studies have demonstrated that N-{4-[(4-bromophenyl)sulfanyl]phenyl}-4-[(prop-2-enamido)methyl]benzamide can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. For example, it has been shown to inhibit the activation of the PI3K/AKT pathway, which is frequently dysregulated in various types of cancer. This makes it a potential candidate for developing novel anticancer drugs.

In addition to its biological activities, the synthesis and structural characterization of N-{4-[(4-bromophenyl)sulfanyl]phenyl}-4-[(prop-2-enamido)methyl]benzamide have been extensively studied. The compound can be synthesized through a multi-step process involving coupling reactions, sulfuration, and amidation steps. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are commonly used techniques for confirming its structure and purity.

The pharmacokinetic properties of N-{4-[(4-bromophenyl)sulfanyl)phenyl]-4-[(prop-2-enamido)methyl]benzamide have also been investigated to assess its suitability as a drug candidate. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile in animal models. However, further optimization may be necessary to improve its metabolic stability and reduce potential side effects.

In conclusion, N-{4-[(4-bromophenyl)sulfanyl]phenyl}-4-[(prop-2-enamido)methyl]benzamide (CAS No. 1647220-73-2) is a promising compound with diverse biological activities and therapeutic potential. Its unique structural features make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical applications.